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Compound of Interest

Compound Name: 2,9-Dinitroanthracene

CAS No.: 234076-75-6

Cat. No.: B3050057 Get Quote

Introduction
Dinitroanthracene, a nitrated polycyclic aromatic hydrocarbon, represents a class of

compounds with significant research interest due to the influence of nitro group substitution on

the electronic and chemical properties of the anthracene core. The specific positioning of the

two nitro groups on the anthracene skeleton gives rise to numerous isomers, each with

potentially unique characteristics. While isomers such as 9,10-dinitroanthracene are well-

documented, others, including 2,9-dinitroanthracene, are less commonly encountered in

literature, highlighting the isomeric diversity and the analytical challenges in their differentiation.

This guide provides a comprehensive overview of the chemical structure and molecular weight

of dinitroanthracenes, with a focused examination of the well-characterized 9,10-

dinitroanthracene as a representative example.

Core Molecular Features of Dinitroanthracene
All dinitroanthracene isomers share a common molecular formula and, consequently, the same

molecular weight. These fundamental properties are derived from the addition of two nitro

groups (-NO₂) to the anthracene (C₁₄H₁₀) backbone, replacing two hydrogen atoms.
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Property Value Source

Molecular Formula C₁₄H₈N₂O₄ [1][2][3]

Molecular Weight 268.22 g/mol [1][2]

Monoisotopic Mass 268.04840674 Da [1][4]

The key differentiator between the various dinitroanthracene compounds is the specific

attachment points of the two nitro functional groups on the anthracene ring system.

Chemical Structure of 2,9-Dinitroanthracene
The structure of 2,9-dinitroanthracene is defined by the placement of nitro groups at the 2nd

and 9th positions of the anthracene core. The IUPAC name for this specific isomer is 2,9-
dinitroanthracene.

Caption: Chemical structure of 2,9-dinitroanthracene.

Case Study: 9,10-Dinitroanthracene (CAS: 33685-60-
8)
In contrast to the limited data on the 2,9-isomer, 9,10-dinitroanthracene is a well-characterized

compound and serves as a valuable reference for understanding the properties of

dinitroanthracenes.

Chemical and Physical Properties of 9,10-Dinitroanthracene:
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Property Value Source

IUPAC Name 9,10-dinitroanthracene [1]

CAS Number 33685-60-8 [1][2][3]

Molecular Formula C₁₄H₈N₂O₄ [1][2][3]

Molecular Weight 268.22 g/mol [1][2]

Boiling Point 464.8±35.0 °C at 760 mmHg [3]

Density 1.5±0.1 g/cm³ [3]

Flash Point 234.4±18.7 °C [3]

Synthesis and Isomer Differentiation: A Technical
Perspective
The synthesis of dinitroanthracene isomers typically involves the nitration of anthracene or a

substituted anthracene derivative. The direct nitration of anthracene often leads to a mixture of

isomers, with the 9- and 10- positions being particularly reactive. The formation of specific

isomers like 2,9-dinitroanthracene would likely require a more complex, multi-step synthetic

route, potentially involving protecting groups or starting from a pre-functionalized anthracene.

For instance, the synthesis of 9-nitroanthracene can be achieved by the nitration of anthracene

in glacial acetic acid.[5][6] Further nitration of 9-nitroanthracene would be expected to yield a

mixture of dinitro isomers, the composition of which would depend on the reaction conditions.

The separation and purification of these isomers from the reaction mixture present a significant

challenge. Techniques such as fractional crystallization and chromatography are essential for

isolating a single, pure isomer.

The differentiation between dinitroanthracene isomers relies on a combination of analytical

techniques:

Spectroscopic Methods: Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful

tool for determining the substitution pattern on the anthracene core by analyzing the

chemical shifts and coupling constants of the aromatic protons.
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Chromatographic Techniques: High-Performance Liquid Chromatography (HPLC) and Gas

Chromatography (GC) can be used to separate different isomers based on their polarity and

volatility.

Mass Spectrometry (MS): While all isomers have the same molecular weight, fragmentation

patterns in the mass spectrum may provide clues to the substitution pattern.

Safety and Handling
Dinitroanthracene and its isomers should be handled with care in a laboratory setting. As a

class of compounds, nitroaromatics can be hazardous. For 9,10-dinitroanthracene, it is

classified as causing skin irritation and serious eye damage.[2] Appropriate personal protective

equipment, including gloves and safety glasses, should be worn, and work should be

conducted in a well-ventilated fume hood.

Conclusion
The study of 2,9-dinitroanthracene and other dinitroanthracene isomers is an area that

warrants further investigation to fully characterize their properties and potential applications.

While data on less common isomers is scarce, a thorough understanding of well-characterized

compounds like 9,10-dinitroanthracene provides a solid foundation for researchers. The

synthesis and isolation of pure dinitroanthracene isomers remain a key challenge, requiring

sophisticated synthetic strategies and analytical techniques for successful characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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